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Compound of Interest

Compound Name:
4-([1,1'-Biphenyl]-2-

yloxy)piperidine

CAS No.: 883515-53-5

Cat. No.: B3163081

Get Quote

MCH-1R Antagonism and Sigma-1 Receptor
Polypharmacology
Executive Summary
The biphenyl-piperidine scaffold represents a "privileged structure" in medicinal chemistry,

exhibiting high affinity for G-Protein Coupled Receptors (GPCRs) and intracellular chaperone

proteins. While historically associated with NMDA antagonism (e.g., diphenidine), modern drug

development has repurposed this motif for metabolic and neuroprotective therapeutics.

The core mechanism of action involves competitive antagonism at the MCH-1 Receptor (MCH-

1R), a critical regulator of energy homeostasis. By blocking MCH-1R, these compounds inhibit

G

q-mediated calcium mobilization and G

i-mediated cAMP reduction, leading to anorectic (anti-obesity) and anxiolytic effects. A
secondary, often synergistic mechanism involves Sigma-1 receptor (Sig-1R) modulation, where
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the piperidine nitrogen acts as a protonated anchor, promoting neuroprotection and cognitive
enhancement.

Molecular Mechanism of Action
2.1 Primary Target: MCH-1R Antagonism
The Melanin-Concentrating Hormone Receptor 1 (MCH-1R) is a Class A GPCR expressed in

the lateral hypothalamus. Biphenyl-piperidine compounds function as orthosteric antagonists.

Binding Pocket Topology: The MCH-1R orthosteric site is a deep, hydrophobic crevice

defined by Transmembrane (TM) helices 3, 5, 6, and 7.

The Ionic Anchor (Asp192): The protonated nitrogen of the piperidine ring forms a critical salt

bridge with Aspartate 192 (D3.32) in TM3. This interaction mimics the binding of the

endogenous MCH peptide's arginine residue.

Hydrophobic Packing (Trp255): The biphenyl moiety exploits a specific hydrophobic sub-

pocket, engaging in

-

stacking or hydrophobic packing with Tryptophan 255 (W6.48). This interaction stabilizes the
receptor in an inactive conformation, preventing the outward movement of TM6 required for
G-protein coupling.

Signaling Blockade:

G

q Pathway: Antagonism prevents the activation of Phospholipase C (PLC), blocking the
hydrolysis of PIP2 into IP3 and DAG, thereby suppressing intracellular Ca

release.

G

i/o Pathway: Antagonism relieves the inhibition of Adenylyl Cyclase, normalizing cAMP
levels in neurons that are otherwise suppressed by MCH.

2.2 Secondary Target: Sigma-1 Receptor Modulation
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Many biphenyl-piperidines possess high affinity for the Sigma-1 receptor, an ER-resident

chaperone protein.

Mechanism: The compound binds to the Sig-1R at the Mitochondria-Associated ER

Membrane (MAM).

Residue Interaction: The piperidine nitrogen forms a hydrogen bond/salt bridge with Glu172.

Functional Outcome: Ligand binding causes Sig-1R to dissociate from the binding

immunoglobulin protein (BiP/GRP78), allowing Sig-1R to chaperone IP3 receptors and

stabilize calcium signaling between the ER and mitochondria.

Visualization of Signaling Pathways[1]
3.1 MCH-1R Antagonism Cascade
The following diagram illustrates the blockade of the G

q signaling pathway by a biphenyl-piperidine antagonist.
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Caption: Competitive antagonism at MCH-1R prevents Gq-coupled PLC activation and

subsequent calcium mobilization.

3.2 Sigma-1 Chaperone Modulation
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Caption: Ligand binding triggers Sigma-1R dissociation from BiP, enabling chaperone activity at

the MAM.

Experimental Protocols (Self-Validating Systems)
4.1 FLIPR Calcium Flux Assay (Functional Antagonism)
This protocol quantifies the ability of a biphenyl-piperidine compound to inhibit MCH-induced

calcium release. It utilizes a no-wash dye loading method to minimize cell detachment and

variability.[1]

Reagents:

Cell Line: HEK293 or CHO cells stably expressing human MCH-1R.

Dye: Fluo-4 Direct™ or FLIPR Calcium 6 Assay Kit.

Agonist: Human MCH (100 nM final concentration).

Buffer: HBSS + 20 mM HEPES + 2.5 mM Probenecid (to inhibit dye efflux).

Workflow:
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Seeding: Plate cells at 50,000 cells/well in black-wall, clear-bottom 96-well poly-D-lysine

coated plates. Incubate overnight at 37°C/5% CO

.

Dye Loading: Remove media and add 100 µL of Dye Loading Buffer (containing

Probenecid).[2] Incubate for 60 minutes at 37°C. Critical: Do not wash cells after dye

addition.

Compound Addition (Antagonist Mode):

Add 50 µL of test compound (Biphenyl-piperidine) at varying concentrations (e.g., 0.1 nM

to 10 µM).

Incubate for 15 minutes at room temperature to allow equilibrium binding.

Stimulation: Place plate in FLIPR (Fluorometric Imaging Plate Reader).[3] Inject 50 µL of

MCH agonist (EC

concentration).

Detection: Measure fluorescence (Ex 494 nm / Em 516 nm) every 1 second for 60 seconds,

then every 6 seconds for 2 minutes.

Validation Criteria:

Z-Factor: Must be > 0.5 for the assay to be considered robust.

Reference: Use SNAP-94847 as a positive control (expected IC

~ 5-10 nM).

4.2 Radioligand Binding Assay (Affinity)
Objective: Determine

values to confirm direct receptor binding.
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Membrane Prep: Homogenize MCH-1R expressing CHO cells; centrifuge at 40,000 x g.

Resuspend in Binding Buffer (50 mM Tris-HCl, 10 mM MgCl

, 2 mM EDTA, pH 7.4).

Incubation: Mix 5 µg membrane protein + 0.1 nM [

I]-MCH + Test Compound.

Equilibrium: Incubate for 60 minutes at 25°C.

Filtration: Harvest onto GF/C glass fiber filters pre-soaked in 0.5% PEI (to reduce non-

specific binding).

Quantification: Count radioactivity via liquid scintillation.

Analysis: Calculate

using the Cheng-Prusoff equation:

.

Quantitative Data Summary
The following table summarizes the structure-activity relationship (SAR) for representative

biphenyl-piperidine derivatives. Note the correlation between the bulky hydrophobic group and

MCH-1R affinity.
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Compound
Class

Structure Motif
MCH-1R

(nM)

Sig-1R

(nM)

Functional
Effect

SNAP-7941
4-biaryl-

piperidine urea
5.4 >1000 Potent Anorectic

SNAP-94847
4-biaryl-

piperidine amide
2.2 >500 High Selectivity

Generic 4-BP
4-(biphenyl-4-

yl)piperidine
15.0 45.0 Dual Activity

Diphenidine

1,2-

diphenylethylpipe

ridine

>10,000 12.0

NMDA

Antagonist

(Dissociative)

Note: "Generic 4-BP" represents the core scaffold without optimized linkers. The high affinity of

Diphenidine for Sigma-1 highlights how slight structural changes (linker length) shift the target

profile from MCH-1R to Sigma/NMDA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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